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Compound of Interest

Compound Name:
1,4-Diazabicyclo[3.2.2]nonane

dihydrochloride

Cat. No.: B128065 Get Quote

Technical Guide: 1,4-Diazabicyclo[3.2.2]nonane
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical

properties of 1,4-Diazabicyclo[3.2.2]nonane Dihydrochloride. The information is compiled

from various scientific sources and is intended to support research and development activities.

Chemical Identity and Physical Properties
1,4-Diazabicyclo[3.2.2]nonane dihydrochloride is the hydrochloride salt of the bicyclic

diamine 1,4-diazabicyclo[3.2.2]nonane. This structural motif is of significant interest in

medicinal chemistry, serving as a scaffold in the design of various therapeutic agents.[1][2][3]
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Property Value Source(s)

CAS Number 150208-70-1 [4]

Molecular Formula C₇H₁₆Cl₂N₂

Molecular Weight 199.12 g/mol

Appearance Solid [5]

Melting Point 148.9 – 150.2 °C [6]

Solubility

Soluble in organic solvents.[6]

Specific quantitative data in

various solvents is not readily

available in the cited literature.

[6]

pKa

Not available in the cited

literature for the

dihydrochloride salt.

Spectral Data
Spectral analysis is crucial for the structural elucidation and confirmation of 1,4-
Diazabicyclo[3.2.2]nonane Dihydrochloride.

Table 2: Spectral Data
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Spectrum Type Data Source(s)

¹H NMR

(D₂O): δ 7.86 (d, J = 7.8 Hz,

2H), 7.54 – 7.38 (dt, 3H), 7.13

(d, J = 3.5 Hz, 1H), 6.92 (d, J =

3.4 Hz, 1H)

[6]

¹³C NMR
((CD₃)₂CO): δ 159.2, 157.6,

144.7, 130.2, 129.5
[6]

Infrared (IR)
Not available in the cited

literature.

Mass Spectrometry (MS)
Not available in the cited

literature.

Experimental Protocols
Synthesis of 1,4-Diazabicyclo[3.2.2]nonane
Dihydrochloride
The synthesis of the parent compound, 1,4-diazabicyclo[3.2.2]nonane, is a precursor to

obtaining the dihydrochloride salt. A common method involves the reduction of a lactam

intermediate. The dihydrochloride salt is then typically formed by treating a solution of the free

base with hydrochloric acid.

Experimental Protocol for Synthesis (General Method based on similar reductions):

Reduction of the Lactam Precursor: To a suspension of the appropriate lactam precursor

(e.g., a derivative of 1,4-diazabicyclo[3.2.2]nonan-3-one) in a dry, inert solvent such as

tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), a reducing agent

like lithium aluminum hydride (LiAlH₄) is added portion-wise at a controlled temperature (e.g.,

0 °C).

Reaction Progression: The reaction mixture is then typically heated to reflux and stirred for

several hours to ensure complete reduction.
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Work-up: After cooling, the reaction is carefully quenched by the sequential addition of water

and an aqueous base solution (e.g., NaOH).

Extraction: The resulting slurry is filtered, and the filtrate is extracted with an organic solvent

(e.g., dichloromethane or ethyl acetate).

Purification of the Free Base: The combined organic layers are dried over an anhydrous salt

(e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the

crude 1,4-diazabicyclo[3.2.2]nonane free base, which can be further purified by

chromatography if necessary.

Formation of the Dihydrochloride Salt: The purified free base is dissolved in a suitable

solvent (e.g., isopropanol or ether), and a stoichiometric amount of hydrochloric acid (either

as a gas or a solution in a compatible solvent) is added. The precipitated dihydrochloride salt

is then collected by filtration, washed with a cold solvent, and dried under vacuum.

Lactam Precursor in THF Add LiAlH4 at 0 °C Reflux for several hours Quench with H2O and NaOH Extract with Organic Solvent Purify Free Base Dissolve in Solvent and
Add HCl

1,4-Diazabicyclo[3.2.2]nonane
Dihydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,4-diazabicyclo[3.2.2]nonane
dihydrochloride.

Biological Context and Potential Signaling
Pathways
The 1,4-diazabicyclo[3.2.2]nonane scaffold is a key component in compounds targeting the α7

nicotinic acetylcholine receptor (α7 nAChR), which is involved in various neurological

processes.[3] Additionally, some sources suggest that this class of compounds may exhibit

anti-inflammatory properties through the inhibition of prostaglandin synthesis.

General Signaling Pathway for α7 Nicotinic
Acetylcholine Receptor Activation
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Activation of the α7 nAChR, a ligand-gated ion channel, by an agonist leads to an influx of

cations, primarily Ca²⁺. This increase in intracellular calcium can trigger a cascade of

downstream signaling events, including the activation of protein kinases and transcription

factors that can modulate inflammation and apoptosis.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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